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Compound of Interest

Compound Name: Exforge

CAS No.: 254972-16-2

Cat. No.: B1247814

Get Quote

Ensuring the safe and environmentally responsible disposal of unused or expired

pharmaceuticals is a critical component of laboratory safety and chemical hygiene. This guide

provides detailed procedures for the proper disposal of Exforge (amlodipine and valsartan), a

non-controlled prescription medication, in accordance with U.S. Environmental Protection

Agency (EPA) and Food and Drug Administration (FDA) guidelines.

For laboratory and research settings, the primary and recommended method for disposing of

Exforge is through a licensed pharmaceutical waste management service. This ensures

compliance with all federal and state regulations. However, in the absence of such a service,

the following procedures, adapted from FDA and EPA guidelines for household disposal, should

be followed.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste is governed by several key regulations. The Resource

Conservation and Recovery Act (RCRA) gives the EPA the authority to control hazardous

waste from "cradle-to-grave." This includes certain pharmaceuticals. The FDA provides

guidance on the safe disposal of unused medicines. It is crucial to note that drain disposal
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(flushing or pouring down the sink) of pharmaceuticals is now broadly prohibited in the United

States.[1][2][3][4]

Exforge and its active ingredients, amlodipine and valsartan, are not listed on the FDA's "flush

list" of medicines recommended for disposal by flushing.[3][5][6][7] Furthermore, Exforge is not

classified as a hazardous waste under RCRA regulations. Therefore, the following disposal

procedures for non-hazardous pharmaceuticals apply.

Step-by-Step Disposal Protocol for Exforge
If a pharmaceutical waste management service is unavailable, follow these steps for the

disposal of Exforge:

Do Not Dispose Down the Drain: Under no circumstances should Exforge be flushed down

the toilet or poured down a sink. This practice is prohibited for most pharmaceuticals to

prevent water contamination.[1][4]

Utilize Drug Take-Back Programs: The most preferred method of disposal is to use a drug

take-back program.[8][9][10] These programs are the safest and most environmentally sound

way to dispose of unwanted medicines. To find an authorized collection site:

Visit the Drug Enforcement Administration's (DEA) website.[11][12]

Inquire with local law enforcement agencies or pharmacies, as many offer on-site drop-off

boxes or mail-back programs.[10][13]

Disposal in Laboratory Solid Waste (as a last resort): If a take-back program is not

accessible, Exforge may be disposed of in the solid waste stream by following these specific

steps to render it undesirable and prevent accidental ingestion or diversion:[8][9]

Remove from Original Container: Take the tablets out of their original packaging.

Mix with an Unpalatable Substance: Combine the medication with an undesirable material

such as used coffee grounds, dirt, or cat litter.[11][12][13] This makes the drug less

appealing to children and pets, and unrecognizable to anyone who might go through the

trash.[10] Do not crush the tablets.[8][9][11]
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Seal in a Container: Place the mixture in a sealable plastic bag or other container that will

not leak.[10][11][12][13]

Dispose in Solid Waste: Throw the sealed container into the laboratory's solid waste

receptacle.

De-identify Original Packaging: Before disposing of the empty bottle or packaging, be sure

to remove or obscure all personally identifiable information from the prescription label to

protect privacy.[11][13]

Summary of Disposal Options
Disposal Method Recommendation Key Considerations

Pharmaceutical Waste

Management Service
Highly Recommended

Ensures regulatory

compliance.

Drug Take-Back Programs Preferred Alternative

Environmentally sound and

safe. Locations can be found

via the DEA website or local

pharmacies.[10][11][12][13]

Disposal in Solid Waste Last Resort

Must be mixed with an

unpalatable substance and

sealed in a container.[8][9][10]

[11][12][13]

Flushing Prohibited
Exforge is not on the FDA's

"flush list."[3][5][6][7]

Logical Workflow for Exforge Disposal
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Unused/Expired Exforge

Is a licensed pharmaceutical
waste management service available?

Dispose via licensed service

Yes

Is a drug take-back
program accessible?

No

Utilize take-back program
(e.g., DEA collection site, authorized pharmacy)

Yes

Follow solid waste
disposal protocol

No

1. Mix with unpalatable
substance (e.g., coffee grounds)

2. Seal in a container

3. Place in solid waste

4. De-identify original packaging

Click to download full resolution via product page

Figure 1. Decision workflow for the proper disposal of Exforge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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